Cas no 1243049-43-5 (7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one)

• Product Name: 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• CAS No: 1243049-43-5
• MF: C₂₀H₁₈N₄O₂S
• MW: 378.4475
• CID: 5345533
• Update Time: 2025-08-01

7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one Chemical and Physical Properties

Names and Identifiers

• 7-(3-methoxyphenyl)-3-[(3-methylphenyl)methylsulfanyl]-[1,2,4]triazolo[4,3-a]pyrazin-8-one
• 1,2,4-Triazolo[4,3-a]pyrazin-8(7H)-one, 7-(3-methoxyphenyl)-3-[[(3-methylphenyl)methyl]thio]-
• 7-(3-methoxyphenyl)-3-[(3-methylbenzyl)thio][1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 7-(3-methoxyphenyl)-3-((3-methylbenzyl)thio)-[1,2,4]triazolo[4,3-a]pyrazin-8(7H)-one
• 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

• Inchi： 1S/C20H18N4O2S/c1-14-5-3-6-15(11-14)13-27-20-22-21-18-19(25)23(9-10-24(18)20)16-7-4-8-17(12-16)26-2/h3-12H,13H2,1-2H3
• InChI Key： JIHJLSSNJMWUJQ-UHFFFAOYSA-N
• SMILES： S(C([H])([H])C1=C([H])C([H])=C([H])C(C([H])([H])[H])=C1[H])C1=NN=C2C(N(C([H])=C([H])N21)C1C([H])=C([H])C([H])=C(C=1[H])OC([H])([H])[H])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 560
• XLogP3: 3.3
• Topological Polar Surface Area: 85.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxyanilines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Methoxyanilines

Additional information on 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one

Introduction to 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 1243049-43-5)

7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 1243049-43-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazolopyrazines and is characterized by its unique structural features and potential biological activities. The compound's structure includes a triazolopyrazine core, a methoxyphenyl group, and a sulfanyl moiety linked to a methylphenylmethyl group. These structural elements contribute to its diverse pharmacological properties and make it a promising candidate for various therapeutic applications.

The CAS number 1243049-43-5 is a unique identifier assigned by the Chemical Abstracts Service (CAS) to this specific chemical compound. This identifier is crucial for researchers and scientists to accurately reference and track the compound in scientific literature, databases, and regulatory documents. The CAS number ensures that the compound can be precisely identified and distinguished from other similar molecules, facilitating communication and collaboration in the scientific community.

Recent studies have highlighted the potential of 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one in various therapeutic areas. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that it could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another important aspect of 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one is its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings indicate that 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one could be developed into a novel anticancer drug with broad-spectrum activity.

In addition to its anti-inflammatory and anticancer properties, 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one has also shown promise in neuroprotective applications. Research has indicated that this compound can protect neuronal cells from oxidative stress and neurotoxicity induced by various insults such as glutamate excitotoxicity and β-amyloid peptide toxicity. These neuroprotective effects make it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one have also been investigated to assess its suitability for clinical development. Studies have shown that it exhibits favorable oral bioavailability and a reasonable half-life in vivo. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Despite its promising therapeutic potential, further research is needed to fully understand the safety profile of 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one. Preclinical toxicology studies are currently underway to evaluate its safety in animal models. These studies will provide critical data on potential side effects and help guide the design of future clinical trials.

In conclusion, 7-(3-methoxyphenyl)-3-{[(3-methylphenyl)methyl]sulfanyl}-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-8-one (CAS No. 1243049-43-5) is a multifaceted compound with significant potential in various therapeutic areas. Its unique structural features contribute to its diverse biological activities, making it an attractive candidate for further development into novel drugs for treating inflammatory diseases, cancer, and neurodegenerative disorders. Ongoing research will continue to elucidate its mechanisms of action and safety profile, paving the way for its eventual clinical application.